Cas no 88596-30-9 (2-Propen-1-one, 1-(3,4-dihydroxyphenyl)-3-phenyl-)

• Product Name: 2-Propen-1-one, 1-(3,4-dihydroxyphenyl)-3-phenyl-
• CAS No: 88596-30-9
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 627540
• PubChem ID: 54456837
• Update Time: 2025-04-19

2-Propen-1-one, 1-(3,4-dihydroxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3,4-dihydroxyphenyl)-3-phenyl-
• 1-(3,4-Dihydroxyphenyl)-3-phenyl-2-propen-1-one
• SCHEMBL1878030
• 88596-30-9
• DTXSID101244280

• Inchi： 1S/C15H12O3/c16-13(8-6-11-4-2-1-3-5-11)12-7-9-14(17)15(18)10-12/h1-10,17-18H
• InChI Key： WYUBYHGDUPOTPG-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(C(C=CC2C=CC=CC=2)=O)=C1)O

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones